Cas no 121679-22-9 (5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole)

• Product Name: 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• CAS No: 121679-22-9
• MF: C₂₀H₁₉BrN₂
• MW: 367.282263994217
• CID: 4827337
• Update Time: 2025-10-12

5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• 3-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-5-bromo-1H-indole
• TQP0493
• 3-(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)-5-bromo-1H-indole
• 5-Bromo-3-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-1H-indole

• Inchi： 1S/C20H19BrN2/c21-17-6-7-20-18(12-17)19(13-22-20)16-8-10-23(11-9-16)14-15-4-2-1-3-5-15/h1-8,12-13,22H,9-11,14H2
• InChI Key： JUYNGLUHLPFYPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C1=CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 4.4
• Topological Polar Surface Area: 19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole

Comprehensive Overview of 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 121679-22-9)

The compound 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 121679-22-9) is a brominated indole derivative with a tetrahydropyridine moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both bromine and benzyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole due to its role in modulating biological pathways. Recent studies suggest its potential in targeting neurotransmitter receptors, which aligns with the growing focus on central nervous system (CNS) disorders. This compound's unique structure allows it to interact with serotonin and dopamine receptors, making it a candidate for further exploration in neurological research.

The synthesis of 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole involves multi-step organic reactions, including alkylation and cyclization processes. Its CAS No. 121679-22-9 serves as a unique identifier in chemical databases, facilitating easier retrieval for scientists. The compound's molecular weight and solubility properties are critical for its application in high-throughput screening and medicinal chemistry.

In the context of drug discovery, 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole is often compared to other indole derivatives due to its structural versatility. The benzyl group, in particular, contributes to its lipophilicity, which is a key factor in blood-brain barrier penetration. This property is highly sought after in the development of CNS-targeted therapeutics.

The compound's potential applications extend to cancer research, where its ability to interfere with cell signaling pathways is being investigated. Recent trends in precision medicine have highlighted the importance of such molecules in designing targeted therapies. Additionally, its bromine atom offers opportunities for further functionalization, making it a versatile building block in combinatorial chemistry.

From a safety perspective, 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole should be handled with standard laboratory precautions. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) is recommended during its use. The compound's stability under various conditions is well-documented, ensuring its reliability in experimental settings.

The growing interest in 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole is reflected in the increasing number of scientific publications and patents referencing its use. Its CAS No. 121679-22-9 is frequently searched in chemical databases, underscoring its relevance in contemporary research. As the field of medicinal chemistry evolves, this compound is likely to play a pivotal role in the development of novel therapeutic agents.

In summary, 5-Bromo-3-(1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 121679-22-9) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and potential biological activities make it a subject of ongoing investigation, particularly in the realms of neurology and oncology. As research progresses, this molecule may unlock new avenues for therapeutic innovation.